Cas no 1263213-94-0 (1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1263213-94-0
• MF: C₈H₉N₇O₃
• MW: 251.202159643173
• MDL: MFCD18323923
• CID: 5187843
• PubChem ID: 86207921
• Update Time: 2025-05-22

1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carbohydrazide
• STL415272
• 1-(4-NITRO-PYRAZOL-1-YLMETHYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• 1-(4-NITRO-PYRAZOL-1-YLMETHYL)-1H-PYRAZOLE-3-CARBOXYLICACIDHYDRAZIDE
• 1H-Pyrazole-3-carboxylic acid, 1-[(4-nitro-1H-pyrazol-1-yl)methyl]-, hydrazide
• 1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

• MDL： MFCD18323923
• Inchi： 1S/C8H9N7O3/c9-11-8(16)7-1-2-13(12-7)5-14-4-6(3-10-14)15(17)18/h1-4H,5,9H2,(H,11,16)
• InChI Key： UTLHJPLTBLXVHA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(CN2C=C(C=N2)[N+](=O)[O-])N=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: -0.9
• Topological Polar Surface Area: 137

Additional information on 1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

Introduction to CAS No. 1263213-94-0: 1-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

The compound with CAS No. 1263213-94-0, commonly referred to as 1-(4-nitro-1H-pyrazol-1-yl)methyl-pyrazole-carbohydrazide, is a highly specialized organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two adjacent nitrogen atoms. The presence of a nitro group at the 4-position of the pyrazole ring introduces unique electronic properties, making it a valuable molecule for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced functional materials. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing supramolecular assemblies. For instance, researchers have explored its use in creating self-assembled monolayers (SAMs) for applications in nanotechnology and biomedical engineering. These findings underscore the importance of understanding the molecular interactions and structural dynamics of this compound.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediate is the hydrazine derivative, which undergoes cyclization to form the pyrazole ring system. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly influence the yield and purity of the final product. This highlights the need for precise control during the synthesis process to ensure high-quality output.

The structural versatility of this compound also extends to its reactivity under various chemical transformations. For example, recent investigations have demonstrated its ability to undergo metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. These reactions are particularly useful in drug design, where precise control over molecular geometry is essential for achieving desired pharmacological properties.

Beyond its synthetic applications, this compound has shown promise in biological systems. Preliminary studies indicate that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). While further research is needed to establish its efficacy and safety profile, these initial findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In conclusion, CAS No. 1263213-94-yield compound represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique structural features and reactivity make it a compelling candidate for exploring new frontiers in materials science and drug discovery. As ongoing studies continue to uncover its potential applications, this compound is poised to play a significant role in advancing our understanding of complex chemical systems.